Cas no 1691983-38-6 (tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate
• CAS No: 1691983-38-6
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5683780
• PubChem ID: 103526982
• Update Time: 2025-11-06

tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26073727
• tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate
• 1691983-38-6

• Inchi： 1S/C16H25NO3/c1-15(2,3)20-14(19)17-11-16(4,12-18)10-13-8-6-5-7-9-13/h5-9,18H,10-12H2,1-4H3,(H,17,19)
• InChI Key： BWKYGSUMVWOFOP-UHFFFAOYSA-N
• SMILES： OCC(C)(CNC(=O)OC(C)(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate

Comprehensive Overview of tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate (CAS No. 1691983-38-6)

tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate (CAS No. 1691983-38-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This carbamate derivative is recognized for its unique structural features, including a tert-butyl protecting group and a benzyl moiety, which enhance its stability and reactivity in various applications. Researchers and industry professionals frequently search for this compound due to its role in peptide synthesis, drug intermediate preparation, and medicinal chemistry projects.

The growing interest in tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate aligns with current trends in green chemistry and sustainable synthesis. As the demand for eco-friendly and efficient chemical processes increases, this compound has gained attention for its potential in catalysis and biocompatible reactions. Online searches often include queries like "carbamate protecting group applications" or "tert-butyl carbamate solubility," reflecting its relevance in modern laboratories.

From a structural perspective, the hydroxypropyl segment in tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate provides versatility for further functionalization, making it valuable for structure-activity relationship (SAR) studies. Its CAS No. 1691983-38-6 is frequently referenced in patents and scientific literature, particularly in contexts involving chiral synthesis and asymmetric catalysis. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its adaptability to cutting-edge methodologies.

In the context of drug discovery, tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate serves as a key intermediate for bioactive molecule development. Its benzyl-protected alcohol functionality allows selective deprotection strategies, a feature highly sought after in combinatorial chemistry. Recent publications highlight its use in designing enzyme inhibitors and receptor modulators, addressing trending research areas such as neurodegenerative diseases and metabolic disorders.

The analytical characterization of CAS No. 1691983-38-6 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical research and GMP manufacturing. Frequently asked questions such as "how to store tert-butyl carbamates" or "stability of N-protected amino alcohols" demonstrate practical considerations for handling this material.

Looking forward, tert-butyl N-(2-benzyl-3-hydroxy-2-methylpropyl)carbamate continues to attract interest in high-throughput screening platforms and fragment-based drug design. Its molecular architecture supports the development of targeted therapeutics, particularly in oncology and immunology research. The compound's logP value and hydrogen bonding capacity make it particularly valuable for optimizing drug-like properties in lead compounds.